Benzyl 2-(chloromethyl)-5-fluorophenyl ether

• Molecular Formula: C14H12ClFO
• Molecular Weight: 250.69 g/mol
• IUPAC Name: 1-(chloromethyl)-4-fluoro-2-phenylmethoxybenzene
• InChI: InChI=1S/C14H12ClFO/c15-9-12-6-7-13(16)8-14(12)17-10-11-4-2-1-3-5-11/h1-8H,9-10H2
• InChI Key: SKIUYZVXAKMLAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)F)CCl

Description

Benzyl 2-(chloromethyl)-5-fluorophenyl ether is a useful research compound. Its molecular formula is C14H12ClFO and its molecular weight is 250.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the product from step (iii) (1.06 g), methane sulphonyl chloride (0.351 ml) and triethylamine (0.636 ml) in DCM (20 ml) was stirred at RT for 2 h. The mixture was partitioned between water/DCM, the organics separated, dried and evaporated under reduced pressure. The residue was purified by chromatography on silica eluting with isohexane/DCM 1:1, yield 0.7 g.